Cas no 1364603-07-5 (N-([1,1'-Biphenyl]-2-yl)-N-(9,9-dimethyl-9H-fluoren-2-yl)-9,9'-spirobi[fluoren]-2-amine)

• Product Name: N-([1,1'-Biphenyl]-2-yl)-N-(9,9-dimethyl-9H-fluoren-2-yl)-9,9'-spirobi[fluoren]-2-amine
• CAS No: 1364603-07-5
• MF: C₅₂H₃₇N
• MW: 675.85689330101
• CID: 4591208
• Update Time: 2023-08-09

N-([1,1'-Biphenyl]-2-yl)-N-(9,9-dimethyl-9H-fluoren-2-yl)-9,9'-spirobi[fluoren]-2-amine Chemical and Physical Properties

Names and Identifiers

• N-([1,1'-Biphenyl]-2-yl)-N-(9,9-dimethyl-9H-fluoren-2-yl)-9,9'-spirobi[fluoren]-2-amine
• Biphenyl-2-yl-(9,9-dimethyl-9H-fluoren-2-yl)-(9,9'-spirobifluoren-2-yl)amine
• N-([1,1'-biphenyl]-2-yl)-N-(9,9-dimethyl-9h-fluoren-2-yl)-9,9'-spirobifluoren-2-amine
• N-(9,9-dimethylfluoren-2-yl)-N-(2-phenylphenyl)-9,9'-spirobi[fluorene]-2-amine

• Inchi： 1S/C52H37N/c1-51(2)44-23-11-6-19-38(44)42-30-28-35(32-48(42)51)53(50-27-15-10-18-37(50)34-16-4-3-5-17-34)36-29-31-43-41-22-9-14-26-47(41)52(49(43)33-36)45-24-12-7-20-39(45)40-21-8-13-25-46(40)52/h3-33H,1-2H3
• InChI Key： RPRCVCFYQHSPED-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1C1C=CC=CC=1)(C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1)C1=CC=C2C3C=CC=CC=3C3(C4C=CC=CC=4C4=CC=CC=C34)C2=C1

Computed Properties

• Exact Mass: 675.292600184 g/mol
• Monoisotopic Mass: 675.292600184 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 53
• Rotatable Bond Count: 4
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 675.9
• XLogP3: 13.7
• Topological Polar Surface Area: 3.2